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Compound of Interest

Compound Name: 4-Chloro-2-methylpyrimidine

Cat. No.: B1348355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the synthesis of 2-amino-4-methylpyrimidine via

the nucleophilic aromatic substitution of 4-chloro-2-methylpyrimidine with ammonia. The

primary method described utilizes microwave-assisted synthesis, a modern and efficient

technique for this transformation. An alternative high-pressure, thermal method is also

discussed. This protocol includes a comprehensive list of reagents and equipment, step-by-

step experimental procedures, and guidelines for data analysis and interpretation.

Introduction
2-Amino-4-methylpyrimidine is a valuable building block in medicinal chemistry and drug

development, serving as a key intermediate in the synthesis of a wide range of biologically

active compounds. The preparation of this compound from 4-chloro-2-methylpyrimidine is a

common synthetic transformation. The chlorine atom at the 4-position of the pyrimidine ring is

activated towards nucleophilic attack, allowing for its displacement by an amino group. This

document outlines a reliable and reproducible method for this synthesis.

Chemical Reaction
Caption: Workflow for the microwave-assisted synthesis of 2-amino-4-methylpyrimidine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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